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Compound of Interest

Compound Name: Ethyl 3-amino-2-nitrobenzoate

Cat. No.: B069608 Get Quote

An In-Depth Technical Guide to the Safe Handling of Ethyl 3-amino-2-nitrobenzoate for

Research and Development Applications

Introduction: A Proactive Approach to Chemical
Safety
Ethyl 3-amino-2-nitrobenzoate is an aromatic compound featuring amino, nitro, and ethyl

ester functional groups. As a substituted nitrobenzoate, it serves as a valuable building block in

organic synthesis, particularly in the development of heterocyclic compounds and novel

pharmaceutical intermediates. The inherent reactivity conferred by its functional groups

necessitates a comprehensive and proactive approach to its handling. This guide is designed

for researchers, scientists, and drug development professionals, moving beyond mere

compliance to foster a deep understanding of the causality behind safety protocols. By

integrating principles of risk management and the hierarchy of controls, this document provides

a self-validating framework for the safe and effective use of Ethyl 3-amino-2-nitrobenzoate in

a laboratory setting.

Compound Profile and Hazard Identification
A foundational understanding of a chemical's properties is the first step in a robust safety

assessment. This section outlines the key physicochemical characteristics and the officially

recognized hazards associated with Ethyl 3-amino-2-nitrobenzoate and structurally similar

compounds.
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Physicochemical Properties
The physical and chemical properties of a substance dictate its behavior under various

laboratory conditions and inform handling, storage, and emergency response procedures.

Property Data Source(s)

CAS Number 193014-01-6 [1][2]

Molecular Formula C₉H₁₀N₂O₄ [1][2]

Molecular Weight 210.19 g/mol [1][2]

Appearance
Yellow to brown crystalline

solid/powder
[3]

Melting Point
108°C (for the 2-amino-3-nitro

isomer)
[3]

Boiling Point
350.6°C at 760 mmHg (for the

2-amino-3-nitro isomer)
[3]

Solubility

Limited solubility in water (<1

g/L). Soluble in DMSO,

ethanol, methanol, and

chloroform.

[3]

GHS Hazard Classification
The Globally Harmonized System (GHS) provides a universal standard for classifying chemical

hazards. Ethyl 3-amino-2-nitrobenzoate and related nitroaromatic compounds are classified

as irritants.
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Hazard Class Pictogram Signal Word
Hazard
Statement(s)

Source(s)

Skin

Corrosion/Irritatio

n

GHS07 Warning
H315: Causes

skin irritation.
[4][5]

Serious Eye

Damage/Irritation
GHS07 Warning

H319: Causes

serious eye

irritation.

[2][4][5]

Specific Target

Organ Toxicity
GHS07 Warning

H335: May

cause respiratory

irritation.

[4][5]

Skin

Sensitization
GHS07 Warning

H317: May

cause an allergic

skin reaction.

[2]

Scientist's Note (Causality): The irritant nature of this compound is largely attributable to the

nitro (-NO₂) and amino (-NH₂) groups on the aromatic ring. These functional groups can

interact with proteins and other biological macromolecules on the skin, in the eyes, and within

the respiratory tract, leading to an inflammatory response. The potential for skin sensitization

suggests that repeated exposure could lead to an allergic reaction.[2][6]

The Hierarchy of Controls: A Risk-Based Handling
Framework
Effective chemical safety relies on a multi-layered approach known as the Hierarchy of

Controls. This framework prioritizes the most effective and reliable control measures to

minimize or eliminate hazards before relying on personal protective equipment (PPE).
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Hierarchy of Controls for Ethyl 3-amino-2-nitrobenzoate

Engineering Controls
(e.g., Fume Hood, Ventilation, Eyewash Station)

Administrative Controls
(e.g., SOPs, Training, Labeling)

More Effective

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Less Effective

Chemical Handling Workflow

Receipt &
Storage

Weighing &
Dispensing

(In Fume Hood)

Reaction
Setup

Decontamination
of Surfaces

Waste
Disposal

Click to download full resolution via product page

Caption: A systematic workflow ensures safety at every stage of chemical use.

Protocol 3.1: Weighing and Dispensing Solid Compound
Preparation: Ensure the chemical fume hood is on and operating correctly. Clear the work

surface of all unnecessary items. Don all required PPE (lab coat, safety goggles, nitrile

gloves).

Staging: Place a tared weigh boat or container on an analytical balance inside the fume

hood.
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Dispensing: Carefully open the stock container. Use a spatula to gently transfer the desired

amount of solid into the weigh boat. Avoid any actions that could generate dust, such as

tapping the spatula on the container opening.

Rationale: Minimizing dust generation is critical to prevent inhalation and contamination of

the work area. [7]4. Sealing: Immediately and securely close the stock container.

Transfer: Carefully transfer the weighed solid to the reaction vessel.

Initial Cleanup: Dispose of the weigh boat (if disposable) in the designated solid hazardous

waste container. Gently wipe the spatula with a solvent-dampened cloth (e.g., ethanol) and

place the cloth in the same waste container.

Final Cleanup: Decontaminate the balance and the surrounding work surface as described in

Protocol 5.1.

Emergency Preparedness and Response
Preparedness is key to mitigating the consequences of an accident. All personnel must be

familiar with these procedures before handling the chemical.

Accidental Release (Spill) Protocol
Alert: Immediately alert personnel in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab and contact the

institutional safety office.

Contain (for small spills): For small spills (<5g) inside a fume hood, ensure proper PPE is

worn.

Clean Up: Cover the spill with an absorbent, inert material. Carefully sweep or scoop the

material into a labeled container for hazardous waste disposal. [8][9]Avoid raising dust. [7]5.

Decontaminate: Clean the spill area thoroughly with soap and water. [10]

Exposure Response and First Aid
Immediate and correct first aid can significantly reduce the severity of an injury.
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Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the affected person to

fresh air. If breathing is difficult

or stops, provide artificial

respiration. Seek immediate

medical attention.

[4][6][8]

Skin Contact

Immediately flush the skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing. Seek medical

attention if irritation persists.

[4][8][11]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[2][4][8]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[6][8][9]

Fire Response
Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam

extinguisher. [8][12][13]* Hazards: Thermal decomposition can produce toxic gases,

including carbon oxides (CO, CO₂) and nitrogen oxides (NOx). * Firefighter Precautions:

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear

to prevent contact with hazardous vapors and decomposition products. [4]
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Waste Management and Decontamination
Proper disposal is a critical final step in the chemical lifecycle, ensuring environmental and

personal safety.

Protocol 5.1: Disposal of Contaminated Waste
Segregation: All waste contaminated with Ethyl 3-amino-2-nitrobenzoate, including excess

reagent, contaminated gloves, weigh boats, and paper towels, must be collected in a

designated, sealed, and clearly labeled hazardous waste container. [14]2. Labeling: The

waste container label must include the full chemical name ("Ethyl 3-amino-2-
nitrobenzoate") and an approximate concentration. [14]3. Disposal: The sealed container

must be disposed of through the institution's official hazardous waste management program.

Do not dispose of this chemical down the drain or in the regular trash. [14]

Protocol 5.2: Decontamination of Glassware and Work
Surfaces

Pre-Rinse: Rinse contaminated glassware and surfaces with a suitable organic solvent (e.g.,

ethanol or acetone) to dissolve any residual compound. Collect this first rinse in a designated

hazardous waste container for solvents. [14]2. Washing: Wash the rinsed glassware and

surfaces thoroughly with soap and water.

Final Rinse: Perform a final rinse with deionized water.

Conclusion
The safe handling of Ethyl 3-amino-2-nitrobenzoate is not a matter of memorizing rules, but

of understanding and applying fundamental principles of chemical safety. By adopting a risk-

based approach centered on the hierarchy of controls, researchers can effectively mitigate the

hazards associated with this compound. Adherence to the detailed protocols for handling,

emergency response, and waste disposal outlined in this guide will protect laboratory

personnel, ensure experimental integrity, and maintain a safe and compliant research

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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